Cas no 2680572-35-2 (2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid)

2-(2,2,2-Trifluoro-N-methylacetamido)octanoic acid is a fluorinated organic compound featuring a trifluoroacetamido group and an octanoic acid backbone. Its unique structure, combining a hydrophobic alkyl chain with a polar trifluoroacetamido moiety, makes it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug design. The compound’s reactivity allows for further derivatization, enabling applications in peptide modification or as an intermediate in synthesizing bioactive molecules. Its balanced solubility profile facilitates use in both organic and aqueous-phase reactions, offering versatility in synthetic workflows. This compound is particularly relevant in developing fluorinated analogs for probing structure-activity relationships.
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid structure
2680572-35-2 structure
Product Name:2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid
CAS No:2680572-35-2
MF:C11H18F3NO3
MW:269.260734081268
CID:5630508
PubChem ID:165916508
Update Time:2025-06-06

2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2680572-35-2
    • EN300-28283074
    • 2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid
    • Inchi: 1S/C11H18F3NO3/c1-3-4-5-6-7-8(9(16)17)15(2)10(18)11(12,13)14/h8H,3-7H2,1-2H3,(H,16,17)
    • InChI Key: JQUAVXPYDDPBLV-UHFFFAOYSA-N
    • SMILES: FC(C(N(C)C(C(=O)O)CCCCCC)=O)(F)F

Computed Properties

  • Exact Mass: 269.12387792g/mol
  • Monoisotopic Mass: 269.12387792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 57.6Ų

2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28283074-1g
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid
2680572-35-2
1g
$571.0 2023-09-08
Enamine
EN300-28283074-5g
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid
2680572-35-2
5g
$1654.0 2023-09-08
Enamine
EN300-28283074-10g
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid
2680572-35-2
10g
$2454.0 2023-09-08
Enamine
EN300-28283074-0.05g
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid
2680572-35-2 95.0%
0.05g
$480.0 2025-03-19
Enamine
EN300-28283074-0.1g
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid
2680572-35-2 95.0%
0.1g
$502.0 2025-03-19
Enamine
EN300-28283074-0.25g
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid
2680572-35-2 95.0%
0.25g
$525.0 2025-03-19
Enamine
EN300-28283074-0.5g
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid
2680572-35-2 95.0%
0.5g
$548.0 2025-03-19
Enamine
EN300-28283074-1.0g
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid
2680572-35-2 95.0%
1.0g
$571.0 2025-03-19
Enamine
EN300-28283074-2.5g
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid
2680572-35-2 95.0%
2.5g
$1118.0 2025-03-19
Enamine
EN300-28283074-5.0g
2-(2,2,2-trifluoro-N-methylacetamido)octanoic acid
2680572-35-2 95.0%
5.0g
$1654.0 2025-03-19
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.